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Compound of Interest

Compound Name: Antimony-121

Cat. No.: B078218

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear spin and parity of the
stable isotope Antimony-121 (121Sb). The information presented herein is compiled from
evaluated nuclear data and experimental studies, intended to serve as a core reference for
researchers in nuclear physics, radiochemistry, and drug development utilizing antimony
isotopes.

Core Nuclear Properties of Antimony-121

Antimony-121 is a stable isotope with a natural abundance of 57.21%.[1] Its nucleus is
composed of 51 protons and 70 neutrons. The fundamental nuclear properties of the 121Sb
ground state are pivotal for a range of scientific applications, including nuclear magnetic
resonance (NMR) and MOssbauer spectroscopy.

The established spin and parity of the 12:Sh ground state is 5/2+. This assignment is
consistently supported by various experimental measurements and is in agreement with the
predictions of the nuclear shell model.[1]

Table 1: Ground State Properties of Antimony-121
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Property Value Units
Spin and Parity (I*m7) 5/2+

Natural Abundance 57.21(5) %
Atomic Mass 120.9038157 Da
Magnetic Dipole Moment (u) +3.3592 M_N

Electric Quadrupole Moment

Q)

-0.36 barn

Excited States of Antimony-121

The nuclear structure of 121Sb includes a series of excited states, the properties of which have
been elucidated through various nuclear reaction and decay studies. The energies, spins, and
parities of these low-lying excited states are crucial for understanding the nuclear dynamics
and for the interpretation of gamma-ray spectroscopy data.

Table 2: Adopted Energy Levels, Spin, and Parity of
Antimony-121
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Spin and Parity

Experimental Basis
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Data extracted from the Evaluated Nuclear Structure Data File (ENSDF).[1][2][3]

Experimental Protocols for Spin and Parity
Determination

The determination of nuclear spin and parity is a multi-faceted process that relies on a

combination of experimental techniques. For 121Sh, methods such as Coulomb excitation,

gamma-ray spectroscopy, and nuclear magnetic resonance have been instrumental.

Coulomb EXxcitation
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Coulomb excitation is a powerful technique for probing the low-lying collective states of a
nucleus. In this method, a target containing 12:Sb is bombarded with a beam of charged
particles (e.g., protons or alpha particles) at energies below the Coulomb barrier. The
electromagnetic interaction between the projectile and the target nucleus can excite the
nucleus to higher energy levels without the complication of nuclear reactions.

Methodology:

o Target Preparation: A thin foil of a stable antimony compound is prepared and placed in a
target chamber.

o Beam Acceleration: A beam of protons or other charged particles is accelerated to an energy
range of 3.0-4.0 MeV.[4]

« Interaction: The beam is directed onto the 121Sb target. The purely electromagnetic
interaction excites the nuclei.

o Gamma-Ray Detection: As the excited nuclei decay back to the ground state, they emit
gamma rays. These gamma rays are detected by high-resolution germanium detectors
placed at various angles around the target.

o Data Analysis: The energies and intensities of the emitted gamma rays are measured. The
angular distribution of the gamma rays provides information about the multipolarity of the
transitions, which in turn helps in assigning the spin and parity of the excited states.[4]

Gamma-Ray Spectroscopy and Angular Distribution

Gamma-ray spectroscopy is central to the study of nuclear structure. When a nucleus de-
excites, it emits gamma rays with energies characteristic of the energy difference between the
initial and final states. The multipolarity of the gamma-ray transition (e.g., M1 for magnetic
dipole, E2 for electric quadrupole) is governed by selection rules that depend on the spin and
parity of the initial and final states.

Methodology:

o Population of Excited States: The excited states of 21Sb can be populated through various
reactions, such as inelastic neutron scattering (n,n'y) or during the decay of a parent
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nucleus.

o Gamma-Ray Detection: A set of gamma-ray detectors is arranged around the target to
measure the energy and intensity of the emitted photons.

e Coincidence Measurement: To build a level scheme, coincidence measurements are often
performed, where the detection of one gamma ray is correlated in time with the detection of
another.

o Angular Distribution Analysis: The intensity of a gamma ray is not necessarily isotropic. The
angular distribution of the emitted gamma rays with respect to the incident beam or a
preceding gamma ray is measured. This distribution is a function of the spins of the initial
and final states and the multipole mixing ratio of the transition. By fitting the experimental
angular distribution to theoretical predictions, the spins of the nuclear levels can be
determined.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a technique that exploits the magnetic properties of atomic nuclei. It
provides precise information about the nuclear magnetic dipole moment, which is directly
related to the nuclear spin.

Methodology:

Sample Preparation: A sample containing ?Sh, often in a liquid or solid compound, is placed
in a strong, static magnetic field.[7][8][9]

o Radiofrequency Pulse: The sample is subjected to a pulse of radiofrequency radiation. This
pulse perturbs the alignment of the nuclear spins with the magnetic field.

» Signal Detection: After the pulse, the precessing nuclear spins induce a signal in a detector
coil. This signal is known as the free induction decay (FID).

o Fourier Transform: The FID is a time-domain signal that is converted to a frequency-domain
spectrum using a Fourier transform.

o Data Interpretation: The resulting NMR spectrum shows resonance peaks at frequencies that
are characteristic of the 121Sb nucleus in its specific chemical environment. The splitting of
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these peaks due to quadrupole interactions can also provide information about the nuclear
electric quadrupole moment and the local symmetry of the nucleus. The fundamental

resonance frequency is directly proportional to the magnetic moment, which is a key
indicator of the nuclear spin.[7][8][9]

Visualizations

Diagram 1: Experimental Workflow for Coulomb
Excitation
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Caption: Workflow for determining spin and parity of 12:Sb using Coulomb excitation.
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Diagram 2: Simplified Energy Level Scheme of
Antimony-121
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Caption: Simplified low-lying energy level scheme for 121Sb showing key transitions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Antimony-121]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078218#antimony-121-spin-and-parity-for-nuclear-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://cdnsciencepub.com/doi/10.1139/v81-426
https://www.pascal-man.com/periodic-table/antimony.shtml
https://www.benchchem.com/product/b078218#antimony-121-spin-and-parity-for-nuclear-studies
https://www.benchchem.com/product/b078218#antimony-121-spin-and-parity-for-nuclear-studies
https://www.benchchem.com/product/b078218#antimony-121-spin-and-parity-for-nuclear-studies
https://www.benchchem.com/product/b078218#antimony-121-spin-and-parity-for-nuclear-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

